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Compound of Interest

Compound Name: 4-Bromo-5-methylpicolinaldehyde

Cat. No.: B592004 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential physicochemical data for 4-Bromo-5-
methylpicolinaldehyde, a heterocyclic organic compound. The information herein is intended

to support research and development activities where this molecule is of interest.

Core Physicochemical Data
The fundamental molecular properties of 4-Bromo-5-methylpicolinaldehyde have been

determined and are summarized below. This data is critical for stoichiometric calculations,

analytical characterization, and experimental design.

Parameter Value Source

Molecular Formula C₇H₆BrNO [1][2][3][4]

Molecular Weight 200.03 g/mol [2][5]

Monoisotopic Mass 198.96329 Da [3]

Experimental Protocols
Detailed experimental protocols for the determination of molecular weight, such as mass

spectrometry, are standardized procedures and are not detailed here. The provided data is

based on computational analysis and information from chemical supplier databases.
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Visualizations
Elemental Composition Diagram

The following diagram illustrates the elemental makeup of the 4-Bromo-5-
methylpicolinaldehyde molecule, providing a clear visual representation of its constituent

atoms.

Elemental Composition of C₇H₆BrNO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.lookchem.com/404.htm
https://cenmed.com/4-bromo-5-methylpicolinaldehyde-c09-1582-625/
https://www.benchchem.com/product/b592004#4-bromo-5-methylpicolinaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b592004#4-bromo-5-methylpicolinaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b592004#4-bromo-5-methylpicolinaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b592004#4-bromo-5-methylpicolinaldehyde-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b592004?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

